[4-(Dimethylamino)phenyl](2-iodophenyl)methanone

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 4-(Dimethylamino)phenylmethanone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the crystal structure of 4-(Dimethylamino)phenylmethanone, a molecule of significant interest in medicinal chemistry and materials science. The document details the synthesis, crystallization, and subsequent single-crystal X-ray diffraction analysis of the title compound. A thorough examination of the crystallographic data, including unit cell parameters, bond lengths, bond angles, and intermolecular interactions, is presented. This guide serves as an authoritative resource for researchers, offering insights into the structural characteristics that underpin the compound's physicochemical properties and potential applications in drug development. The methodologies and interpretations are grounded in established scientific principles and supported by peer-reviewed literature.

Introduction: The Significance of 4-(Dimethylamino)phenylmethanone

4-(Dimethylamino)phenylmethanone, a derivative of benzophenone, is a versatile organic compound with a range of applications stemming from its unique electronic and structural properties. The presence of the electron-donating dimethylamino group significantly influences the molecule's polarity, reactivity, and potential for intermolecular interactions.[1][2] In the pharmaceutical realm, the dimethylamino pharmacophore is a common feature in a variety of FDA-approved drugs, contributing to their biological activity, which can include antimicrobial, antihistaminic, anticancer, and analgesic properties.[1][2]

The study of the precise three-dimensional arrangement of atoms within a crystal, known as single-crystal X-ray diffraction, provides invaluable information for understanding a molecule's behavior.[3][4][5] This technique allows for the accurate determination of bond lengths, bond angles, and the overall molecular conformation, which are critical for structure-activity relationship (SAR) studies in drug design. Furthermore, understanding the crystal packing and intermolecular forces is crucial for predicting material properties such as solubility, stability, and bioavailability. This guide will delve into the crystallographic details of 4-(Dimethylamino)phenylmethanone, offering a foundational understanding for its application in further research and development.

Experimental Methodology: From Synthesis to Data Collection

The successful determination of a crystal structure is predicated on a meticulous experimental workflow, from the synthesis of the pure compound to the collection of high-quality diffraction data.

Synthesis and Crystallization

The synthesis of 4-(Dimethylamino)phenylmethanone can be achieved through various established organic chemistry routes. For the purpose of crystallographic analysis, the purity of the compound is paramount. A common method for obtaining single crystals suitable for X-ray diffraction is through slow evaporation from a solution.

Experimental Protocol: Crystallization of 4-(Dimethylamino)phenylmethanone [6]

• Material Procurement: 4-(Dimethylamino)phenylmethanone was purchased from a commercial supplier (e.g., Aldrich).[6]

• Solvent Selection: Ethanol was chosen as the solvent for crystallization.[6]

• Dissolution: The compound was dissolved in ethanol to create a saturated or near-saturated solution.

• Slow Evaporation: The solution was left undisturbed in a loosely covered container to allow for the slow evaporation of the solvent over an extended period.

• Crystal Harvesting: Colorless, well-formed single crystals were obtained after approximately one month.[6]

The rationale behind slow evaporation is to allow the molecules to self-assemble into a highly ordered, crystalline lattice, which is essential for obtaining sharp diffraction patterns.

Experimental Workflow for Crystal Structure Determination

Caption: A schematic overview of the experimental workflow for determining the crystal structure of a compound.

X-ray Data Collection

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances.[3] The data for 4-(Dimethylamino)phenylmethanone was collected using a Bruker SMART APEXII CCD area-detector diffractometer.[6]

Data Collection Parameters [6]

Parameter	Value
Instrument	Bruker SMART APEXII CCD
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature	100.0 (1) K
Absorption Correction	Multi-scan (SADABS)

The choice of Molybdenum radiation is common for small molecule crystallography due to its high energy, which minimizes absorption effects. Data collection at a low temperature (100 K) is crucial as it reduces thermal vibrations of the atoms, leading to a more precise determination of their positions.

Crystal Structure Analysis of 4-(Dimethylamino)phenylmethanone

The analysis of the diffraction data allows for the determination of the crystal system, space group, and the precise atomic coordinates within the unit cell.

Crystallographic Data

The crystal structure of 4-(Dimethylamino)phenylmethanone was solved and refined, yielding the following crystallographic data.

Table of Crystallographic Data for 4-(Dimethylamino)phenylmethanone [6]

Parameter	Value
Chemical Formula	C₁₅H₁₅NO
Formula Weight	225.28 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	13.0575 (3) Å
b	7.7456 (2) Å
c	12.4931 (3) Å
α	90°
β	111.717 (1)°
γ	90°
Volume	1173.85 (5) ų
Z	4
Calculated Density	1.274 Mg/m³
Absorption Coefficient (μ)	0.08 mm⁻¹
F(000)	480
Crystal Size	0.60 x 0.43 x 0.28 mm
θ range for data collection	2.6 to 36.2°
Reflections collected	22302
Independent reflections	5156 [R(int) = 0.028]
Final R indices [I>2σ(I)]	R1 = 0.047, wR2 = 0.138
R indices (all data)	R1 = 0.063, wR2 = 0.147
Goodness-of-fit on F²	1.06

The space group P2₁/c is a common centrosymmetric space group for organic molecules. The R-factors (R1 and wR2) are indicators of the agreement between the crystallographic model and the experimental X-ray diffraction data; the low values obtained signify a high-quality refinement.

Molecular Structure of 4-(Dimethylamino)phenylmethanone

Caption: A 2D representation of the molecular structure of 4-(Dimethylamino)phenylmethanone.

Molecular Geometry and Intermolecular Interactions

The refined crystal structure reveals key geometric features of the 4-(Dimethylamino)phenylmethanone molecule. The two phenyl rings are not coplanar, exhibiting a dihedral angle of 47.97 (4)°.[6] This twist is a common feature in benzophenone derivatives and is attributed to steric hindrance between the ortho-hydrogens of the two rings.

The bond lengths and angles within the molecule are within the expected ranges for similar organic compounds.[6] The crystal packing is stabilized by a network of weak intermolecular interactions, including C—H···O and C—H···π interactions.[6] Additionally, π–π stacking interactions are observed with a centroid-to-centroid distance of 3.8493 (5) Å.[6] These non-covalent interactions play a crucial role in the overall stability of the crystal lattice.

Implications for Drug Development and Materials Science

The detailed structural information obtained from single-crystal X-ray diffraction is of paramount importance for drug development professionals. The precise molecular conformation can be used as a starting point for computational modeling and docking studies to predict how the molecule might interact with biological targets. The understanding of intermolecular interactions in the solid state can inform the design of formulations with desired solubility and dissolution properties.

In the field of materials science, the non-linear optical properties of benzophenone derivatives are of significant interest.[6] The crystal packing and molecular orientation, as determined by X-ray diffraction, are critical factors that influence these properties.

Conclusion

This technical guide has provided a detailed overview of the crystal structure and X-ray diffraction analysis of 4-(Dimethylamino)phenylmethanone. The experimental methodology, from crystallization to data refinement, has been outlined, and the key crystallographic data has been presented and interpreted. The elucidated molecular geometry and intermolecular interactions provide a solid foundation for understanding the physicochemical properties of this compound and for guiding its future applications in medicinal chemistry and materials science. The data presented herein serves as a valuable reference for researchers in these fields.

References

• Fun, H.-K., & Jebas, S. R. (2008). 4-(Dimethylamino)phenyl phenyl ketone. Acta Crystallographica Section E: Structure Reports Online, 64(8), o1466. [Link]

• Single-crystal X-ray Diffraction. (2007). Carleton College. [Link]

• Molecular Structure Analysis: Single-Crystal X-ray Diffraction. (2026). Universität Ulm. [Link]

• Single Crystal X-Ray Diffraction (SC-XRD). (2023). Pulstec USA. [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). National Center for Biotechnology Information. [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). Royal Society of Chemistry. [Link]

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• 1. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 4. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 5. pulstec.net [pulstec.net]
• 6. 4-(Dimethyl­amino)phenyl phenyl ketone - PMC [pmc.ncbi.nlm.nih.gov]

Photophysical properties of 4-(Dimethylamino)phenylmethanone

An In-Depth Technical Guide to the Photophysical Properties of 4-(Dimethylamino)phenylmethanone

Abstract

4-(Dimethylamino)phenylmethanone, also known as 4,4'-Bis(dimethylamino)benzophenone or Michler's ketone, is a fascinating organic molecule renowned for its complex and environment-sensitive photophysical behavior.[1] This technical guide provides a comprehensive exploration of its core photophysical properties, intended for researchers, scientists, and professionals in drug development and materials science. We delve into the molecule's ground and excited-state characteristics, with a particular focus on the intramolecular charge transfer (ICT) phenomena that govern its fluorescence and non-radiative decay pathways. This document synthesizes experimental findings with theoretical principles, offering not just data but also the causal relationships behind the observed properties. Detailed, field-proven experimental protocols are provided to ensure the reliable characterization of this and similar molecules.

Introduction to 4-(Dimethylamino)phenylmethanone

Chemical Structure and Nomenclature

4-(Dimethylamino)phenylmethanone is an aromatic ketone with the chemical formula C₁₇H₂₀N₂O.[2][3] Its structure consists of a central carbonyl group (methanone) bonded to two phenyl rings, each substituted at the para position with a dimethylamino group.

Systematic IUPAC Name: Bis[4-(dimethylamino)phenyl]methanone[1] Common Names: Michler's ketone, 4,4'-Bis(dimethylamino)benzophenone[1][2] CAS Number: 90-94-8[1][3]

The presence of the electron-donating dimethylamino groups and the electron-withdrawing carbonyl group gives the molecule a pronounced "push-pull" electronic character, which is fundamental to its photophysical properties.[4]

Significance in Research and Industry

Michler's ketone is a compound of significant interest due to its utility as a photosensitizer in various photochemical reactions, including polymerization processes for UV-curable systems.[1][2] Its strong absorption in the UV region allows it to efficiently absorb light and transfer the energy to other molecules.[1][2] Furthermore, its sensitivity to the local environment makes it a valuable probe for studying solvent polarity and microenvironments, such as in reverse micelles.[5]

Core Photophysical Concepts: The Dominance of Intramolecular Charge Transfer (ICT)

The photophysics of 4-(Dimethylamino)phenylmethanone are largely dictated by the process of intramolecular charge transfer (ICT), which occurs upon photoexcitation. This process involves the redistribution of electron density from the electron-donating dimethylamino groups to the electron-accepting benzoyl moiety.

The Locally Excited (LE) and Twisted Intramolecular Charge Transfer (TICT) States

Upon absorption of a photon, the molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). Initially, this excited state retains a geometry similar to the ground state and is referred to as the Locally Excited (LE) state .[6] However, in polar solvents, the molecule can undergo a conformational change in the excited state. This involves the twisting of the dimethylaminophenyl groups relative to the benzoyl group.[6] This twisting motion leads to a new, more stable excited state with a high degree of charge separation, known as the Twisted Intramolecular Charge Transfer (TICT) state .[6][7]

The formation and stabilization of the TICT state are highly dependent on the polarity of the solvent.[4][6] Polar solvents can stabilize the large dipole moment of the TICT state, making its formation more favorable.[7] This solvent-dependent interplay between the LE and TICT states is the primary reason for the molecule's interesting solvatochromic properties.

Caption: Excited-state dynamics of 4-(Dimethylamino)phenylmethanone.

Spectroscopic Manifestations of ICT

The dual-state nature of the excited manifold (LE and TICT) gives rise to distinct spectroscopic signatures, particularly in the emission spectra.

Absorption and Emission Spectra

The UV-visible absorption spectrum of 4-(Dimethylamino)phenylmethanone shows a strong absorption band, which undergoes a bathochromic (red) shift with increasing solvent polarity.[6] This indicates an intramolecular charge transfer character even in the ground state to S₁ transition.[6]

The fluorescence emission is highly sensitive to the solvent environment.[6][8]

• In non-polar solvents (e.g., cyclohexane): The emission spectrum is typically structured and originates from the LE state, with a relatively small Stokes shift.[4][9]

• In polar aprotic solvents (e.g., acetonitrile): The emission is broad, structureless, and significantly red-shifted.[5][9] This emission is attributed to the TICT state, which is stabilized by the polar environment.[6][9] The large Stokes shift is a hallmark of a substantial increase in dipole moment upon excitation and relaxation to the TICT state.[9]

• In protic solvents (e.g., alcohols): The behavior can be more complex. While the TICT state may form, its emission can be quenched by strong intermolecular hydrogen-bonding interactions with the solvent.[6] In such cases, the observed emission might predominantly arise from the LE state.[6]

Quantitative Photophysical Data

The following table summarizes typical photophysical data for 4-(Dimethylamino)phenylmethanone in different solvent environments. Note that specific values can vary depending on experimental conditions.

Solvent	Absorption λₘₐₓ (nm)	Emission λₘₐₓ (nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ)	Lifetime (τ)	Predominant Emitting State
Cyclohexane	~365	~400	~2500	Low	Short	LE
Dioxane	~366	~450	~5800	Low	-	LE/TICT
Acetonitrile	~368	~530	~9800	Very Low	ps range	TICT
Methanol	~367	~510	~9000	Very Low	ps range	LE (TICT quenched)

Data compiled and interpreted from multiple sources.[4][5][6][8][9]

Excited-State Relaxation Dynamics

The decay of the excited state is a multi-step process involving several competing pathways with different timescales.

• Ultrafast Component (sub-picosecond to a few picoseconds): This is often attributed to initial solvent relaxation and the diffusive twisting motion of the dimethylaminophenyl group to form the TICT state.[6] The rate of this process is often governed by the viscosity of the solvent.[4][6]

• Slower Component (picoseconds to nanoseconds): This component represents the decay of the equilibrated S₁ state (which can be a mixture of LE and TICT states) back to the ground state.[6] This decay is sensitive to the hydrogen bonding ability of the solvent.[6]

• Intersystem Crossing (ISC): The S₁ state can also undergo intersystem crossing to the triplet (T₁) state.[4] The efficiency of this process is also solvent-dependent.[4]

Experimental Protocols for Photophysical Characterization

To ensure the acquisition of reliable and reproducible data, standardized experimental protocols are essential.

Protocol: Steady-State UV-Vis Absorption and Fluorescence Spectroscopy

This protocol outlines the fundamental steps for acquiring steady-state spectra.

1. Sample Preparation:

• Prepare a stock solution of 4-(Dimethylamino)phenylmethanone in a high-purity solvent (e.g., spectroscopic grade acetonitrile) at a concentration of ~1 mM.
• For absorption measurements, dilute the stock solution to achieve a maximum absorbance between 0.1 and 1.0 AU to ensure linearity (Beer-Lambert Law). A typical concentration is 1-10 µM.
• For fluorescence measurements, further dilute the solution to an absorbance of <0.1 at the excitation wavelength to avoid inner filter effects.

2. UV-Vis Absorption Measurement:

• Use a dual-beam spectrophotometer.
• Record a baseline spectrum with a cuvette containing the pure solvent.
• Record the absorption spectrum of the sample solution from approximately 250 nm to 500 nm.
• Identify the wavelength of maximum absorption (λₘₐₓ).

3. Steady-State Fluorescence Measurement:

• Use a calibrated spectrofluorometer.
• Set the excitation wavelength to the λₘₐₓ determined from the absorption spectrum.
• Record the emission spectrum over a range that covers the expected fluorescence (e.g., 380 nm to 700 nm).
• Record a blank spectrum of the pure solvent and subtract it from the sample spectrum to correct for Raman scattering and other background signals.

Workflow: Time-Resolved Fluorescence Spectroscopy

Time-Correlated Single Photon Counting (TCSPC) is the gold standard for measuring fluorescence lifetimes in the picosecond to nanosecond range.

Caption: Workflow for TCSPC data acquisition and analysis.

Explanation of Workflow:

• A high-repetition-rate pulsed laser excites the sample.

• A small fraction of the laser pulse is picked off and sent to a "start" detector.

• The sample fluoresces, and single photons are detected by a sensitive "stop" detector.

• The time difference between the "start" and "stop" signals is measured electronically.

• This process is repeated millions of times to build a histogram of photon arrival times, which represents the fluorescence decay profile.

• The measured decay is then fitted to an exponential model, after deconvolution with the instrument response function (IRF), to extract the fluorescence lifetime(s).

Summary and Outlook

4-(Dimethylamino)phenylmethanone presents a classic yet rich example of how molecular structure and environment dictate photophysical behavior. Its properties are dominated by a solvent-sensitive equilibrium between a locally excited state and a twisted intramolecular charge transfer state. This sensitivity makes it not only a useful photosensitizer but also an excellent probe for investigating molecular-scale environments. Understanding its complex excited-state dynamics through a combination of steady-state spectroscopy, ultrafast time-resolved techniques, and computational chemistry provides a robust framework for the design and application of advanced photoactive materials. Future research may focus on incorporating this chromophore into more complex systems for applications in sensing, imaging, and photodynamic therapy, where its environmental sensitivity can be harnessed for specific functions.

References

• Solvent sensitive intramolecular charge transfer dynamics in the excited states of 4-N,N-dimethylamino-4′-nitrobiphenyl. Royal Society of Chemistry.
• Photophysics and Ultrafast Relaxation Dynamics of the Excited States of Dimethylaminobenzophenone.
• Excited-State Intramolecular Charge-Transfer Dynamics in 4-Dimethylamino-4о-cyanodiphenylacetylene. Wiley Online Library.
• Intramolecular charge transfer dynamics of Michler's ketone and its analogues confined in reverse micelles. GIST Scholar.
• Intramolecular Charge-Transfer Excited-State Processes in 4-(N,N-Dimethylamino)
• CAS 90-94-8: 4,4'-Bis(dimethylamino)benzophenone. CymitQuimica.
• Michler's ketone. Wikipedia.
• Methanone, bis[4-(dimethylamino)phenyl]-. NIST WebBook.
• Solvent and pH Dependent Fluorescent Properties of a Dimethylaminostyryl Borondipyrromethene Dye in Solution. Lirias.

Sources

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• 2. CAS 90-94-8: 4,4'-Bis(dimethylamino)benzophenone [cymitquimica.com]
• 3. Methanone, bis[4-(dimethylamino)phenyl]- [webbook.nist.gov]
• 4. Solvent sensitive intramolecular charge transfer dynamics in the excited states of 4-N,N-dimethylamino-4′-nitrobiphenyl - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. GIST Scholar: Intramolecular charge transfer dynamics of Michler's ketone and its analogues confined in reverse micelles [scholar.gist.ac.kr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Intramolecular Charge-Transfer Excited-State Processes in 4-(N,N-Dimethylamino)benzonitrile: The Role of Twisting and the πσ* State - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lirias.kuleuven.be [lirias.kuleuven.be]
• 9. d-nb.info [d-nb.info]

Protocols & Analytical Methods

Application of 4-(Dimethylamino)phenylmethanone in organic synthesis

An Application Guide to 4,4'-bis(dimethylamino)benzophenone in Modern Organic Synthesis

Authored by: A Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the applications of 4,4'-bis(dimethylamino)benzophenone, commonly known as Michler's ketone. It provides in-depth insights into its synthetic utility, detailed experimental protocols, and the fundamental principles governing its reactivity.

Introduction: The Enduring Versatility of Michler's Ketone

Michler's ketone, with the chemical formula [(CH₃)₂NC₆H₄]₂CO, is an electron-rich aromatic ketone that has been a cornerstone of synthetic chemistry for over a century.[1] Named after the German chemist Wilhelm Michler, this compound is a crystalline solid at room temperature and is distinguished by its two dimethylamino groups, which are powerful electron-donating moieties.[2] These groups profoundly influence the electronic properties of the central carbonyl, making Michler's ketone a highly valuable and versatile precursor for a wide range of chemical transformations.

Initially gaining prominence as a critical intermediate in the burgeoning dye industry, its applications have since expanded significantly.[1][2] Today, it is not only used for creating vibrant pigments but also serves as a powerful photosensitizer in photochemical reactions and a building block for advanced materials with unique photophysical properties.[1][3][4] This guide explores its primary applications, from classical dye synthesis to its role in modern photochemistry and materials science.

Table 1: Physicochemical Properties of Michler's Ketone

Property	Value	Reference
IUPAC Name	Bis[4-(dimethylamino)phenyl]methanone	[1]
CAS Number	90-94-8	[1]
Molecular Formula	C₁₇H₂₀N₂O	[1]
Molar Mass	268.36 g·mol⁻¹	[1]
Appearance	Colorless to greenish-blue solid	[1][5]
Melting Point	173 °C (343 °F; 446 K)	[1]
Key UV Absorption	~366 nm	[1]

Core Applications in Organic Synthesis

The utility of Michler's ketone stems from the reactivity of its central carbonyl group and the strong electron-donating character of its dimethylamino substituents.

Foundational Intermediate in Dye Synthesis

Michler's ketone is a crucial precursor for several classes of triarylmethane dyes, which are known for their intense and brilliant colors.[2][6]

• Triarylmethane Dyes (e.g., Crystal Violet, Methyl Violet): The synthesis of these dyes typically involves the condensation of Michler's ketone with N,N-dimethylaniline or other aniline derivatives.[1][2] The carbonyl group acts as an electrophilic site that, when activated (often by agents like phosphorus oxychloride or phosgene), facilitates electrophilic aromatic substitution onto electron-rich anilines. The resulting intermediate readily dehydrates to form the highly conjugated, colored dye molecule. For example, condensation with N,N-dimethylaniline yields Crystal Violet.[7]

• Diarylmethane Dyes (e.g., Auramine O): Auramine O, a fluorescent yellow dye, is produced by heating Michler's ketone with ammonium chloride and zinc chloride at high temperatures (150-160 °C).[8][9][10] In this reaction, the carbonyl oxygen is replaced by an imine group, forming the cationic chromophore of the dye.

• Victoria Blue Dyes: Condensation of Michler's ketone with N-phenyl-1-naphthylamine produces Victoria Blue B, a dye used in inks and for coloring paper.[1]

Caption: General synthesis of triarylmethane dyes from Michler's ketone.

Photosensitizer in Photochemical Reactions

A photosensitizer is a molecule that absorbs light and then transfers the absorbed energy to another molecule, thereby inducing a photochemical reaction in the second molecule. Michler's ketone is an effective photosensitizer due to its strong absorption in the near-UV region (~366 nm) and its ability to efficiently populate a long-lived triplet excited state via intersystem crossing.[1]

• [2+2] Cycloadditions: A classic application is the photosensitized dimerization of conjugated dienes like butadiene. Upon absorbing a 366 nm photon, Michler's ketone is promoted to an excited singlet state, which then converts to a triplet state. This triplet ketone can then transfer its energy to a butadiene molecule, promoting it to its triplet state, which then reacts with a ground-state butadiene molecule to form 1,2-divinylcyclobutane.[1]

• Photoinitiators for Polymerization: Michler's ketone and its derivatives are widely used as photoinitiators, particularly for UV-curable inks and coatings.[3][4][11] More advanced research has focused on modifying the Michler's ketone structure to create "push-pull" dyes. These derivatives absorb light at longer, visible wavelengths (e.g., 457-532 nm), making them suitable for initiating both free-radical and cationic polymerizations using modern light sources like LEDs and laser diodes.[3][4] This is crucial for applications where deep curing or reduced UV exposure is necessary.

Caption: Mechanism of photosensitization by Michler's ketone (MK).

Detailed Experimental Protocols

The following protocols are illustrative examples of key synthetic transformations using Michler's ketone. Warning: These procedures involve hazardous materials and should only be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of a Tertiary Alcohol via Grignard Reaction

This protocol demonstrates the nucleophilic addition of a Grignard reagent to the carbonyl group of Michler's ketone, a fundamental reaction for creating C-C bonds.[12][13]

Objective: To synthesize 4,4'-bis(dimethylamino)benzhydrol through the reduction of Michler's ketone, followed by reaction with a Grignard reagent to form a tertiary alcohol. (Note: A more direct synthesis of a tertiary alcohol would involve reacting Michler's ketone with an alkyl or aryl Grignard reagent). This example illustrates the general approach.

Materials:

• Michler's ketone

• Phenylmagnesium bromide (PhMgBr), 3.0 M in diethyl ether

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Glassware (dried in an oven overnight)

• Magnetic stirrer, stir bar, reflux condenser, dropping funnel, nitrogen/argon inlet

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen).

• Dissolution: In the flask, dissolve Michler's ketone (1.0 eq) in anhydrous diethyl ether (approx. 10 mL per gram of ketone).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Grignard Addition: Slowly add the phenylmagnesium bromide solution (1.1 eq) from the dropping funnel to the stirred solution. Maintain the temperature below 10 °C. The reaction is often exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).[14]

• Quenching: Once the starting material is consumed, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Characterization: The crude product can be further purified by recrystallization or column chromatography to yield the desired tertiary alcohol.

Caption: Experimental workflow for the Grignard reaction with Michler's ketone.

Protocol 2: Synthesis of Auramine O

This protocol is a high-temperature condensation to form a diarylmethane dye.[8][9]

Objective: To synthesize Auramine O from Michler's ketone.

Materials:

• Michler's ketone

• Ammonium chloride (NH₄Cl)

• Anhydrous zinc chloride (ZnCl₂)

• High-temperature reaction vessel (e.g., round-bottom flask with heating mantle and condenser)

• Sand bath or oil bath for heating

Procedure:

• Mixing Reagents: In a reaction vessel, thoroughly mix Michler's ketone, ammonium chloride, and anhydrous zinc chloride. The typical molar ratio is approximately 1:2:1, but may vary.

• Heating: Heat the mixture to 150-160 °C using a sand or oil bath. The mixture will melt and react.

• Reaction Time: Maintain this temperature for 4-6 hours. The reaction mixture will darken and become viscous.

• Cooling and Solidification: Allow the reaction to cool to room temperature. The product will solidify into a hard mass.

• Isolation: Break up the solid mass and dissolve it in hot water.

• Purification: Filter the hot solution to remove any insoluble impurities. Upon cooling, crude Auramine O will precipitate.

• Recrystallization: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., water/alcohols) to obtain high-purity Auramine O.[8][9]

Safety and Handling

Michler's ketone is a hazardous substance and must be handled with extreme care.

• Hazards: It is classified as being corrosive to the eyes, a suspected mutagen, and may cause cancer.[1] It is harmful if swallowed, inhaled, or absorbed through the skin.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All handling of the solid or its solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid creating dust. Use appropriate tools for weighing and transferring the solid. Ensure all equipment is clean and dry before use, especially for moisture-sensitive reactions like the Grignard synthesis.

• Disposal: Dispose of all waste containing Michler's ketone and its derivatives according to local, state, and federal regulations for hazardous chemical waste.

Conclusion

4,4'-bis(dimethylamino)benzophenone (Michler's ketone) remains a profoundly important molecule in organic synthesis. Its utility, first established in the manufacture of classical dyes, has successfully transitioned into the realm of modern photochemistry and materials science.[1][4] The electron-rich nature of the molecule provides a versatile platform for constructing complex triarylmethane structures, while its photophysical properties enable its use as a robust photosensitizer for polymerization and other light-induced reactions.[1][3] As researchers continue to explore novel molecular architectures for applications in fields like non-linear optics and bioimaging, derivatives based on the Michler's ketone scaffold will undoubtedly continue to be a subject of intense and fruitful investigation.[15][16]

References

• Wikipedia. Michler's ketone. [Link]

• Google Patents. CN103146219B - Process for preparing high-purity auramine O.

• ACS Publications. New Push–Pull Dyes Derived from Michler's Ketone For Polymerization Reactions Upon Visible Lights. [Link]

• ACS Publications. New Push–Pull Dyes Derived from Michler's Ketone For Polymerization Reactions Upon Visible Lights. | Macromolecules. [Link]

• Google Patents. CN103146219A - Process for preparing high-purity auramine O.

• SIELC Technologies. HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. [Link]

• ProQuest. Push-Pull Dyes Derived from Michler's Ketone for Photosensitized Aryl Decarboxylative Deuteration Reactions and Photosensitized Intermolecular Carboimination of Alkenes Upon Visible Lights. [Link]

• MDPI. Spectral Characteristics and Molecular Structure of (E)-1-(4-Chlorophenyl)-3-(4-(Dimethylamino)Phenyl)Prop-2-en-1-One (DAP). [Link]

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• ResearchGate. Electrochemical degradation of auramine-O dye at boron-doped diamond and lead dioxide electrodes. [Link]

• Thermo Fisher Scientific. SAFETY DATA SHEET. [Link]

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• PMC. Efficient biodegradation of malachite green by an artificial enzyme designed in myoglobin. [Link]

• RSC Publishing. Synthesis and photophysical properties of donor-substituted phenyl-phosphachromones as potential TADF materials - Organic Chemistry Frontiers. [Link]

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• Wikipedia. Triarylmethane dye. [Link]

• Chemguide. reaction of aldehydes and ketones with grignard reagents. [Link]

• IntechOpen. Photophysical Properties of 4-(Dicyanomethylene)-2-Methyl-6-(4-Dimethylaminostyryl)-4H-Pyran (DCM) and Optical Sensing Applications. [Link]

• MDPI. An Integrated Study on the Fading Mechanism of Malachite Green Industrial Dye for the Marquisette Curtain in the Studio of Cleansing Fragrance, the Palace Museum (Beijing). [Link]

• Google Patents.

• European Patent Office. Process for the preparation of triphenylmethane dyes - EP 0491256 A1. [Link]

• Lancashire Online Knowledge. THE CHEMISTRY OF SOME DI- AND TRI-PHENYLMETHANIE DYES. [Link]

• Organic Syntheses Procedure. 4-protoadamantanone (tricyclo-[4.3.1.0 3,8 ]decan-4-one. [Link]

• MDPI. The Synthesis and Purification of 4-Dimethylamino-N-Methyl -4-Stilbazolium Tosylate. [Link]

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Mastering C-N Bond Formation: A Guide to the Buchwald-Hartwig Amination of 4-(Dimethylamino)phenylmethanone

Introduction: The Strategic Importance of the Buchwald-Hartwig Amination

The palladium-catalyzed Buchwald-Hartwig amination has emerged as a cornerstone of modern organic synthesis, providing a powerful and versatile methodology for the construction of carbon-nitrogen (C-N) bonds.[1][2] First reported in the mid-1990s through the groundbreaking work of Professors Stephen L. Buchwald and John F. Hartwig, this cross-coupling reaction has revolutionized the synthesis of aryl amines.[3] Its significance is particularly profound in the fields of pharmaceutical and materials science, where aniline derivatives are ubiquitous structural motifs. The reaction's broad substrate scope and functional group tolerance offer a significant advantage over traditional methods for C-N bond formation, such as nucleophilic aromatic substitution or the Ullmann condensation, which often necessitate harsh reaction conditions and have limited applicability.[4] This powerful transformation enables the efficient coupling of a wide array of aryl halides and pseudohalides with primary and secondary amines, granting access to complex molecular architectures with a high degree of control and predictability.[2]

This application note provides a comprehensive guide to the Buchwald-Hartwig amination, with a specific focus on the coupling of amines with a halo-substituted precursor of 4-(Dimethylamino)phenylmethanone. We will delve into the mechanistic intricacies of the catalytic cycle, explore the critical parameters that govern reaction success, and provide a detailed, field-proven protocol for the synthesis of N-aryl derivatives of this important benzophenone scaffold.

Navigating the Challenges: Amination of an Electron-Rich Aryl Ketone

The successful application of the Buchwald-Hartwig amination to a substrate like a halo-substituted 4-(Dimethylamino)phenylmethanone requires careful consideration of its electronic and steric properties. The presence of the electron-donating dimethylamino group and the ketone functionality can present unique challenges:

• Electron-Richness: The electron-donating nature of the dimethylamino group can decrease the electrophilicity of the aryl halide, potentially slowing down the rate-determining oxidative addition step of the catalytic cycle.

• Ketone Functionality: The ketone group, while generally well-tolerated in Buchwald-Hartwig reactions, can in some cases influence the reaction outcome. It is crucial to select conditions that do not lead to undesired side reactions involving the carbonyl group.

• Ligand Selection: The choice of phosphine ligand is paramount for achieving high yields and reaction rates, especially with challenging substrates. Bulky, electron-rich ligands are often required to promote both the oxidative addition and the final reductive elimination steps.[5]

The Catalytic Heart: Mechanism and Key Parameter Selection

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates. A fundamental understanding of this mechanism is crucial for troubleshooting and optimizing reaction conditions.

Caption: A simplified representation of the key steps in the Buchwald-Hartwig amination catalytic cycle.

1. Oxidative Addition: The cycle commences with the insertion of the active Pd(0) catalyst into the aryl-halide (Ar-X) bond to form a Pd(II) complex.[3] This step is often rate-limiting, particularly for less reactive aryl chlorides or electron-rich aryl halides.

2. Ligand Exchange and Deprotonation: The amine nucleophile displaces the halide from the palladium center. A base is then required to deprotonate the coordinated amine, forming a palladium-amido complex. The choice of base is critical; strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly employed.[6] Weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used for base-sensitive substrates.

3. Reductive Elimination: This final step involves the formation of the desired C-N bond and the regeneration of the Pd(0) catalyst, which can then re-enter the catalytic cycle. The steric and electronic properties of the phosphine ligand play a crucial role in promoting this step.

Key Parameter Selection Table

Parameter	Recommended Choice for 4-(Dimethylamino)phenylmethanone	Rationale
Palladium Precursor	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) or Pd(OAc)₂ (Palladium(II) acetate)	Pd₂(dba)₃ is a common and reliable Pd(0) source. Pd(OAc)₂ is also widely used and is reduced in situ to the active Pd(0) species.
Ligand	XPhos, SPhos, or other bulky, electron-rich biaryl phosphine ligands	These ligands are known to accelerate both the oxidative addition of electron-rich aryl halides and the reductive elimination step, leading to higher yields and faster reaction times.[5]
Base	Sodium tert-butoxide (NaOtBu) or Lithium hexamethyldisilazide (LHMDS)	Strong, non-nucleophilic bases are required to efficiently deprotonate the amine without competing in the reaction.
Solvent	Toluene or Dioxane	These non-polar, aprotic solvents are excellent choices for the Buchwald-Hartwig amination, as they effectively solubilize the reactants and catalyst system.
Temperature	80-110 °C	Elevated temperatures are typically required to drive the reaction to completion, especially with less reactive aryl halides.

Detailed Experimental Protocol: Amination of a 4-Halobenzophenone Derivative

The following protocol is a representative procedure for the Buchwald-Hartwig amination of a 4-halobenzophenone with a primary amine, based on established methodologies for similar substrates. This protocol should be adapted and optimized for the specific amine and halo-substituted 4-(Dimethylamino)phenylmethanone being used.

Caption: A flowchart illustrating the major steps in the experimental protocol for the Buchwald-Hartwig amination.

Materials and Reagents:

• (4-bromophenyl)(4-(dimethylamino)phenyl)methanone (1.0 equiv)

• Primary amine (1.2 equiv)

• Pd₂(dba)₃ (0.01-0.05 equiv)

• XPhos (or other suitable ligand) (0.02-0.10 equiv)

• Sodium tert-butoxide (1.5 equiv)

• Anhydrous toluene (or dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk tube or round-bottom flask with condenser)

• Magnetic stirrer and heating mantle/oil bath

• Solvents for workup and chromatography (e.g., ethyl acetate, hexanes)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk tube or round-bottom flask equipped with a magnetic stir bar and a condenser, add (4-bromophenyl)(4-(dimethylamino)phenyl)methanone (1.0 equiv), the primary amine (1.2 equiv), Pd₂(dba)₃ (0.01-0.05 equiv), and the phosphine ligand (0.02-0.10 equiv).

  • Seal the vessel with a septum or glass stopper.

  • Evacuate and backfill the reaction vessel with an inert gas (argon or nitrogen) three times to ensure an oxygen-free atmosphere.

• Reagent Addition:

  • Under a positive pressure of inert gas, add the sodium tert-butoxide (1.5 equiv) to the reaction mixture.

  • Add anhydrous toluene (or dioxane) via syringe to achieve a suitable concentration (typically 0.1-0.5 M).

• Reaction:

  • Place the reaction vessel in a preheated oil bath or heating mantle set to the desired temperature (e.g., 100 °C).

  • Stir the reaction mixture vigorously for the required time (typically 4-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete (as indicated by the consumption of the starting material), remove the vessel from the heat and allow it to cool to room temperature.

  • Quench the reaction by carefully adding water.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-arylated product.

• Characterization:

  • Confirm the identity and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Comparative Reaction Conditions

The following table summarizes various conditions reported in the literature for the Buchwald-Hartwig amination of substrates similar to 4-halobenzophenones, providing a valuable reference for reaction optimization.

Aryl Halide	Amine	Pd Source / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Bromobenzophenone	Di-(p-tolyl)amine	Ni(I) complex / bpy	NaOtBu	THF	40	High	[7]
2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ / XPhos	KOt-Bu	Toluene	100 (MW)	High	[8]
4-Chlorotoluene	Morpholine	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene	100	High	[9]
Aryl Bromides	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	Good	[9]

Note: The first entry describes a nickel-catalyzed amination, which represents an alternative approach to the palladium-catalyzed reaction.

Conclusion

The Buchwald-Hartwig amination stands as an indispensable tool in the modern synthetic chemist's arsenal for the construction of C-N bonds. While the amination of electron-rich aryl ketones such as 4-(Dimethylamino)phenylmethanone requires careful consideration of reaction parameters, the selection of appropriate palladium precursors, bulky electron-rich phosphine ligands, and strong non-nucleophilic bases can lead to high yields of the desired products. The protocol and insights provided in this application note serve as a robust starting point for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.

References

• General procedure for amination reaction of 4-bromobenzophenone with aromatic amines. In Supporting Information for Ni(III) Cycle in Buchwald-Hartwig Amination of Aryl Bromide Mediated by NHC-ligated Ni(I) Complexes.

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Synthesis Spotlight. Available from: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available from: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. 2018, 14, 85. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. Available from: [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Publications. Available from: [Link]

• Synthesis of Primary Amines. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. Available from: [Link]

• Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP). University of Windsor. Available from: [Link]

• A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society. 2008, 130(40), 13555-13567. Available from: [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available from: [Link]

• Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. PMC. Available from: [Link]

• Trans-Spanned Palladium Catalyst for Mild and Efficient Amination of Aryl Halides with Benzophenone Imine. ResearchGate. Available from: [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. AIR Unimi. Available from: [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Organic Chemistry Portal. Available from: [Link]

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Technical Notes & Optimization

Optimizing purification and recrystallization methods for 4-(Dimethylamino)phenylmethanone

Technical Support Center: Optimizing Purification of 4-(Dimethylamino)phenylmethanone

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 4-(Dimethylamino)phenylmethanone (DMAPM). Recognizing the critical role of purity in experimental outcomes and drug efficacy, this document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols for recrystallization. Our approach is grounded in fundamental chemical principles to not only offer solutions but also to explain the causality behind each experimental step, ensuring a robust and reproducible purification process.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 4-(Dimethylamino)phenylmethanone.

Q1: What is the ideal solvent for recrystallizing 4-(Dimethylamino)phenylmethanone?

A1: The ideal recrystallization solvent should dissolve DMAPM completely at an elevated temperature but poorly at room or sub-ambient temperatures.[1][2] Based on its solubility profile—soluble in ether, benzene, and acetone, and slightly soluble in alcohol—a mixed solvent system is often most effective. A common and effective choice is an ethanol/water mixture. Ethanol is a good "soluble solvent," while water acts as the "anti-solvent" or "insoluble solvent." This combination allows for fine-tuning of the polarity to achieve optimal crystal formation upon cooling.

Q2: My product "oils out" instead of crystallizing. What causes this and how can I fix it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[3] This typically happens if the boiling point of the solvent is higher than the melting point of the solute (DMAPM's melting point is approx. 88-90 °C) or if the solution cools too quickly, leading to supersaturation.[4]

• Immediate Action: Reheat the solution until the oil fully redissolves.[4]

• Troubleshooting Steps:

  • Add More "Soluble" Solvent: Add a small amount of the more soluble solvent (e.g., ethanol in an ethanol/water system) to decrease the saturation level.[5]

  • Slow Down Cooling: Allow the flask to cool slowly to room temperature before transferring it to an ice bath. Insulating the flask can help.[3][5]

  • Use a Different Solvent System: If the problem persists, the chosen solvent may be unsuitable. Consider solvent pairs like hexane/ethyl acetate.[3]

Q3: My final product has a low yield after recrystallization. What went wrong?

A3: Low recovery is a frequent issue in recrystallization and can stem from several factors:[6]

• Excessive Solvent: Using too much solvent will keep a significant portion of your product dissolved even at low temperatures.[6] Always use the minimum amount of hot solvent required for complete dissolution.[2][6]

• Premature Crystallization: If crystals form in the filter funnel during hot filtration, product will be lost. Ensure the funnel is pre-heated.[4]

• Incomplete Cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation before filtration.[3]

• Excessive Washing: Washing the collected crystals with too much or non-chilled solvent can redissolve the product.[6]

Q4: How can I remove colored impurities from my crude product?

A4: Colored impurities, often large organic molecules with extensive conjugation, can be effectively removed by adding a small amount of activated charcoal to the hot solution before filtration.[3][7] The charcoal adsorbs the impurities onto its high-surface-area matrix. Use charcoal sparingly, as it can also adsorb the desired product, reducing yield.[4]

Troubleshooting and Optimization Guide

This guide provides a deeper dive into resolving persistent purification challenges.

Problem 1: No Crystals Form Upon Cooling

Even when a solution appears saturated, crystallization may not initiate due to supersaturation.[6]

Diagnostic Workflow:

Caption: Decision workflow for inducing crystallization.

Causality Explained:

• Scratching: Creates microscopic rough areas on the glass, providing nucleation sites for crystal growth to begin.[6]

• Seed Crystal: Provides a pre-existing crystal lattice onto which dissolved molecules can deposit, bypassing the energy barrier for initial crystal formation.[6]

• Concentration: Boiling off excess solvent increases the solute concentration to a point where spontaneous crystallization is more favorable.[4][5]

Problem 2: Impurities Co-crystallize with the Product

If the purity of DMAPM does not improve after recrystallization, it is likely that impurities with similar solubility profiles are co-crystallizing.

Solutions:

• Perform a Second Recrystallization: A subsequent recrystallization can often significantly improve purity.[3]

• Switch Solvent Systems: Impurities may have a very different solubility profile in a different solvent. If you used a polar protic system (ethanol/water), try a less polar system like ethyl acetate/hexane.

• Column Chromatography: For stubborn impurities or to achieve very high purity (>99%), column chromatography is the most effective method.[3] It separates compounds based on their differential adsorption to a stationary phase. For DMAPM, a silica gel stationary phase with a gradient elution of hexane and ethyl acetate is a good starting point.[3]

Optimized Experimental Protocols

Protocol 1: Recrystallization of 4-(Dimethylamino)phenylmethanone using Ethanol/Water

This protocol is designed for purifying crude DMAPM containing typical organic impurities.

Step-by-Step Methodology:

• Dissolution: Place the crude DMAPM in an Erlenmeyer flask. Add the minimum volume of hot ethanol (near boiling) required to just dissolve the solid.[2][6] Perform this on a hot plate in a fume hood.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount (spatula tip) of activated charcoal. Swirl and bring the solution back to a boil for a few minutes.[3][4]

• Hot Gravity Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration using a pre-heated short-stemmed funnel and fluted filter paper into a clean, warm Erlenmeyer flask.[4] This step removes the charcoal and any insoluble materials.

• Crystallization: Add hot water dropwise to the hot ethanol solution until it just begins to turn cloudy (the saturation point). Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature.[2][6] Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystal formation.[3]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the crystals with a minimum amount of ice-cold ethanol/water mixture to rinse away any remaining soluble impurities.[6]

• Drying: Allow the crystals to dry completely on the filter paper under vacuum. For final drying, transfer the crystals to a watch glass and place them in a vacuum oven at a temperature well below the melting point (e.g., 50 °C).

Purification Workflow Diagram:

Caption: General workflow for the recrystallization of DMAPM.

Data and Reference Tables

Table 1: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity (Dipole Moment, D)	Notes
Ethanol	78	1.69	Good "soluble" solvent for DMAPM.
Water	100	1.85	Good "anti-solvent" when paired with ethanol.[8]
Ethyl Acetate	77	1.78	A moderately polar solvent, useful in a pair with hexane.
Hexane	69	~0	A nonpolar solvent, good "anti-solvent" for less polar compounds.
Acetone	56	2.88	DMAPM is soluble; may be too effective a solvent for good recovery unless paired with an anti-solvent.

Table 2: Potential Impurities in DMAPM Synthesis

The nature of impurities is highly dependent on the synthetic route.[9] Assuming a Friedel-Crafts acylation of N,N-dimethylaniline with benzoyl chloride:

Impurity	Source	Removal Strategy
N,N-dimethylaniline	Unreacted starting material	Soluble in acidic water; can be removed with an acidic wash during workup. Can also be removed by recrystallization.
Benzoic Acid	Hydrolysis of unreacted benzoyl chloride	Soluble in basic water; can be removed with a basic wash during workup.
Di-acylated products	Over-reaction during synthesis	May have different solubility; often removed by recrystallization or column chromatography.

References

• Technical Support Center: Purification of 3-Acetylbenzophenone - Benchchem. (n.d.).
• Methanone, [4-(dimethylamino)phenyl]-2-pyridinyl- CAS#: 75545-67-4 - ChemicalBook. (n.d.).
• Bis[4-(dimethylamino)phenyl]methane | 101-61-1 | Tokyo Chemical Industry Co., Ltd.(APAC). (n.d.).
• Methanone, bis[4-(dimethylamino)phenyl]- - the NIST WebBook. (n.d.).
• Recrystallization. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• In-Depth Technical Guide: Solubility of 4-[4-(Dimethylamino)phenyl]benzaldehyde in Common Solvents - Benchchem. (n.d.).
• 4,4-Bis(Dimethylamino-Phenyl) Methane CAS No 101-61-1 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (n.d.).
• Application Notes and Protocols for the Purification of 4-(Dimethylamino)-1,1-diphenylbutan-1-ol - Benchchem. (n.d.).
• Troubleshooting Recrystallization. (2022, April 7). Chemistry LibreTexts.
• 4-(Dimethylamino)benzophenone 98 530-44-9 - Sigma-Aldrich. (n.d.).
• Purity Assessment of 4-(Dimethylamino)-1,1-diphenylbutan-1-ol: A Comparative Guide - Benchchem. (n.d.).
• Recrystallization - Wired Chemist. (n.d.).
• Investigation into the Formation of Impurities during the Optimization of Brigatinib. (2020, November 3). ACS Omega.
• How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate.
• Recrystallization Technique for Organic Chemistry with Nadia Korovina. (2020, September 7). YouTube.
• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Organic Chemistry Data.
• Synthesis and impurity profiling of MDMA prepared from commonly available starting materials. (2012, November 3). Forensic Science International.

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Overcoming solubility issues of 4-(Dimethylamino)phenylmethanone in organic solvents

Welcome to the technical support guide for 4-(Dimethylamino)phenylmethanone, also commonly known as Michler's ketone. This resource is designed for researchers, chemists, and formulation scientists who encounter solubility challenges with this compound in organic solvents. Here, we provide in-depth, experience-driven answers to common questions and troubleshooting workflows to ensure your experimental success.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

Q1: What are the general solubility characteristics of 4-(Dimethylamino)phenylmethanone?

4-(Dimethylamino)phenylmethanone is a moderately polar, crystalline solid. Its solubility is governed by the "like dissolves like" principle. The molecule contains two non-polar phenyl rings and a central carbonyl group, but also two polar dimethylamino groups. This dual nature dictates its behavior.

Based on empirical data, it is:

• Soluble in: Alcohol (e.g., ethanol), warm benzene, and pyrimidine.[1][2][3]

• Slightly soluble to very slightly soluble in: Ether and ethanol.[1][4][5]

• Practically insoluble in: Water.[1][2][3]

This profile suggests that while it has some affinity for polar solvents due to the dimethylamino groups, the large non-polar surface area from the phenyl rings requires solvents that can effectively solvate both regions of the molecule.

Q2: I've added the compound to my solvent, but it remains a cloudy suspension. What is my first troubleshooting step?

The first step is to differentiate between poor thermodynamic solubility (the compound will never fully dissolve at that concentration) and slow dissolution kinetics (it will dissolve, but needs assistance).

• Visual Inspection: Are the particles crystalline or amorphous? Crystalline solids often dissolve more slowly.

• Gentle Agitation: Stir the mixture vigorously at room temperature for 10-15 minutes. If there is no change, it is likely a true solubility issue.

• Apply Gentle Heat: Warm the solution slightly (e.g., to 30-40°C) while stirring. Many compounds, including Michler's ketone, show increased solubility in warm solvents like benzene.[1][2][5] If the solution clears upon warming but becomes cloudy again upon cooling, you have reached its saturation point at room temperature.

Q3: Can I just keep adding more solvent to dissolve the compound?

While adding more solvent will eventually dissolve the solute, it may not be practical for your experiment. Excessively dilute solutions can negatively impact reaction rates, require lengthy solvent removal steps, and increase costs. The goal is to find an optimal solvent system that dissolves the compound at the desired concentration. Before defaulting to large solvent volumes, consider the alternative strategies outlined in the following sections.

Section 2: Troubleshooting Guide - Step-by-Step Solutions

Problem: Low solubility in a primary solvent.

This is the most common issue, where the selected solvent is a poor match for the compound's polarity. The solution is to modify the solvent system to better match the solute's properties.

Solution Protocol 1: Implementing a Co-Solvent System

A co-solvent is a secondary solvent added to the primary solvent to increase the overall solvating power of the mixture.[6][7][8] This is a powerful technique for compounds like 4-(Dimethylamino)phenylmethanone that have both polar and non-polar characteristics.

Causality: The co-solvent bridges the polarity gap between the primary solvent and the solute. For example, if your primary solvent is moderately polar (like ethyl acetate), adding a more polar, aprotic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) can help solvate the polar dimethylamino groups more effectively, while the ethyl acetate solvates the phenyl rings.[9]

Step-by-Step Protocol:

• Initial Attempt: Add your full amount of 4-(Dimethylamino)phenylmethanone to 75% of your final desired volume of the primary solvent. Stir for 5 minutes.

• Co-solvent Titration: Begin adding a selected co-solvent (see Table 2) dropwise while vigorously stirring. Add the co-solvent in 5% (v/v) increments relative to your primary solvent volume.

• Observe and Wait: After each addition, stir for 5-10 minutes and visually inspect for dissolution.

• Confirmation: Continue adding the co-solvent until the solution is clear. Note the final ratio of primary solvent to co-solvent.

• Validation: Ensure the compound remains in solution by allowing it to stand at room temperature for 30 minutes. If precipitation occurs, a slightly higher percentage of co-solvent may be needed.

Troubleshooting Workflow: Co-Solvent Selection

Caption: Logic diagram for selecting an appropriate co-solvent.

Problem: The compound dissolves very slowly.

Slow dissolution is a kinetic issue. The process can be accelerated by increasing the energy of the system to overcome the activation energy barrier of dissolution.

Solution Protocol 2: Aided Dissolution Techniques

• Heating:

  • Place the solvent/solute mixture in a flask equipped with a stir bar and a condenser.

  • Gently warm the mixture in a water or oil bath, increasing the temperature in 10°C increments. Do not exceed the solvent's boiling point.

  • Maintain stirring. As noted, solubility in benzene is significantly improved when warm.[5]

  • Safety First: Always use a condenser to prevent solvent loss and ensure proper ventilation. Never heat flammable organic solvents with an open flame.

• Sonication:

  • Place the vial or flask containing the mixture into an ultrasonic bath.

  • Sonicate in short bursts (1-2 minutes) to avoid excessive heating of the solvent.

  • Check for dissolution between bursts. Sonication uses high-frequency sound waves to create micro-cavitations, which physically break apart solute aggregates and increase solvent-solute interaction.[10]

Problem: Compound "crashes out" of solution after cooling or standing.

This indicates that you have created a supersaturated solution, which is thermodynamically unstable. The solubility is highly dependent on temperature, and upon returning to room temperature, the solvent can no longer hold the same amount of solute.

Solution Protocol 3: Optimizing for a Stable Solution

• Re-evaluate the Co-solvent Ratio: The most straightforward solution is to recreate the solution using the co-solvent method (Protocol 1) but stop at a slightly lower final concentration or use a slightly higher percentage of the co-solvent to increase the stability margin.

• Particle Size Reduction: If you are working with a solid, grinding the compound with a mortar and pestle before dissolution can sometimes help. Smaller particles have a larger surface area-to-volume ratio, which can improve the dissolution rate and, in some cases, apparent solubility.[6][11]

Section 3: Data & Reference Tables

Table 1: Qualitative Solubility of 4-(Dimethylamino)phenylmethanone

Solvent	Solvent Type	Predicted/Reported Solubility	Rationale / Reference
Water	Highly Polar Protic	Practically Insoluble	Large non-polar aromatic structure dominates.[1][3]
Ethanol	Polar Protic	Soluble	Can engage in dipole-dipole interactions.[1][3][5]
Benzene	Non-Polar Aromatic	Soluble (especially when warm)	π-stacking interactions with the compound's phenyl rings.[1][5]
Diethyl Ether	Moderately Polar Aprotic	Very Slightly Soluble	Limited polarity is insufficient to effectively solvate the molecule.[1][3][5]
Pyrimidine	Polar Aromatic	Very Soluble	Favorable polarity match and potential specific interactions.[2][3]
Toluene	Non-Polar Aromatic	Slightly Soluble	Similar to benzene but often a slightly weaker solvent for this compound.
Dichloromethane (DCM)	Polar Aprotic	Moderately Soluble	Good general-purpose solvent for moderately polar compounds.[9]
Tetrahydrofuran (THF)	Polar Aprotic	Moderately Soluble	Balances polarity and ability to solvate aromatic rings.[9]

Table 2: Properties of Recommended Co-Solvents

Co-Solvent	Abbreviation	Boiling Point (°C)	Polarity	Key Considerations
Dimethylformamide	DMF	153	Polar Aprotic	Excellent solvent for polar compounds. High boiling point.[12]
Dimethyl Sulfoxide	DMSO	189	Highly Polar Aprotic	Very strong solvent, can be difficult to remove. Use sparingly.[9][12]
Acetonitrile	MeCN	82	Polar Aprotic	Good balance of polarity and volatility.[9][12]
Tetrahydrofuran	THF	66	Moderately Polar Aprotic	Good for compounds with mixed polarity. Lower boiling point.[9][12]

Section 4: Advanced Topics

Q4: How can I quantitatively determine the solubility in my specific solvent system?

To obtain precise solubility data, you can create a saturated solution and measure the concentration of the dissolved compound.

Workflow: Quantitative Solubility Determination (UV-Vis Spectroscopy)

Caption: Workflow for measuring solubility using UV-Vis spectroscopy.

4-(Dimethylamino)phenylmethanone has a strong UV absorbance around 366 nm, making it well-suited for this method.[13]

References

• National Toxicology Program. (2021). Michler's Ketone, Report on Carcinogens, Fifteenth Edition. U.S. Department of Health and Human Services. [Link]

• NCBI Bookshelf. (2021). Michler's Ketone - 15th Report on Carcinogens. National Center for Biotechnology Information. [Link]

• National Toxicology Program. (2005). 11th Report on Carcinogens: Michler's Ketone. U.S. Department of Health and Human Services. [Link]

• ChemBK. (2023). Michler's Ketone - Physico-chemical Properties. [Link]

• The Merck Index. Michler's Ketone. Royal Society of Chemistry. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. [Link]

• ResearchGate. (2024). What solvent should I use to make a Schiff base from a ketone starting material?[Link]

• Wikipedia. Michler's ketone. [Link]

• ResearchGate. (2023). What is the dissolution method for PMK 2 inhibitor?[Link]

• Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

Sources

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Michler’s Ketone - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. jmcprl.net [jmcprl.net]
• 4. chembk.com [chembk.com]
• 5. Michler's Ketone [drugfuture.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. ijmsdr.org [ijmsdr.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. Michler's ketone - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Byproducts in 4-(Dimethylamino)phenylmethanone Synthesis

Welcome to the advanced troubleshooting and methodology hub for the synthesis of 4-(Dimethylamino)phenylmethanone (also known as 4-(dimethylamino)benzophenone). This compound is a critical photoinitiator and synthetic intermediate, typically synthesized via the Friedel-Crafts acylation of N,N-dimethylaniline with benzoyl chloride[1].

Because the dimethylamino group is highly basic and strongly electron-donating, the reaction is prone to regioselectivity issues, catalyst deactivation, and degradation side-reactions. This guide is designed for research scientists to diagnose, troubleshoot, and optimize this specific synthetic pathway.

Reaction Pathway & Byproduct Divergence

Understanding the mechanistic divergence of your reaction is the first step in troubleshooting. The diagram below illustrates how specific reaction conditions force the acylium ion complex toward unwanted byproducts rather than the target para-isomer.

Reaction pathway and byproduct divergence in Friedel-Crafts acylation.

Troubleshooting Guide: Byproduct Minimization (FAQs)

Q1: I am seeing a significant percentage of the ortho-isomer (2-(dimethylamino)phenylmethanone). How do I push the regioselectivity entirely to the para-position?

Causality: The dimethylamino group is a strongly activating, ortho/para-directing substituent. While the bulky nature of the dimethylamino group naturally favors para-substitution via steric hindrance, elevated temperatures provide the thermodynamic energy required to overcome the activation barrier for ortho-attack[2]. Furthermore, if the Lewis acid catalyst coordinates with the amine, it alters the steric bulk and electronic distribution, which can skew regioselectivity. Solution:

• Temperature Control: Maintain the reaction strictly between 0°C and 5°C during substrate addition.

• Solvent Choice: Utilize a highly polar, non-coordinating solvent like dichloromethane (DCM) or nitrobenzene to stabilize the para-directing transition state.

Q2: The reaction stalls at low conversion, and I must add a massive excess of AlCl₃ to drive it forward. Why?

Causality: N,N-dimethylaniline possesses a highly basic nitrogen lone pair. Strong Lewis acids like AlCl₃ will preferentially coordinate to this nitrogen before activating the benzoyl chloride[3]. This coordination forms a deactivated, meta-directing complex, causing sluggish reactivity[3]. Solution: You must use at least 2.1 equivalents of AlCl₃. The first equivalent acts as a "sacrificial" coordinating agent for the amine, while the second equivalent generates the active acylium ion from benzoyl chloride. Alternatively, switch to a lanthanide triflate catalyst (e.g., Yb(OTf)₃), which exhibits higher oxophilicity and lower affinity for the amine nitrogen[3].

Q3: My LC-MS shows M-14 peaks indicating N-demethylation (e.g., 4-(methylamino)phenylmethanone). What causes this?

Causality: N-demethylation is a known degradation pathway for N,N-dimethylaniline derivatives under harsh conditions[4]. When an excess of a harsh Lewis acid (AlCl₃) is combined with elevated temperatures (>40°C) or prolonged reaction times, the strong Lewis acid-amine complex can undergo thermal dealkylation, cleaving the N-CH₃ bond. Solution: Strictly limit the reaction time to the analytical endpoint (usually 2-3 hours). Do not leave the reaction stirring overnight. Quench the reaction immediately once TLC/LC-MS indicates <2% starting material.

Q4: I am recovering a large amount of benzoic acid and unreacted N,N-dimethylaniline.

Causality: Benzoyl chloride is highly susceptible to nucleophilic attack by ambient moisture, hydrolyzing rapidly into benzoic acid and HCl. Benzoic acid is completely unreactive under standard Friedel-Crafts conditions without additional activation (like polyphosphoric acid or zeolites). Solution: Ensure all glassware is flame-dried. Use anhydrous solvents (water content <50 ppm) and maintain a positive pressure of dry nitrogen or argon throughout the reagent addition phase.

Quantitative Data: Catalyst & Condition Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and byproduct formation, serving as a benchmark for your process optimization[2][3].

Catalyst System	Equivalents	Solvent	Temp (°C)	Para:Ortho Ratio	Yield (%)	Primary Byproduct Observed
AlCl₃	1.1	DCM	25	N/A	<10%	Unreacted SM (Amine complexation)
AlCl₃	2.2	DCM	0 - 5	98:2	88%	Trace Ortho-isomer
AlCl₃	2.5	Nitrobenzene	40	85:15	72%	N-demethylated benzophenones
Yb(OTf)₃	0.2	Nitromethane	50	99:1	65%	Unreacted SM (Sluggish kinetics)
Zeolite H-Beta	20 wt%	Toluene	110	90:10	45%	Benzoic Acid (Moisture ingress)

Step-by-Step Methodology: Self-Validating Synthesis Protocol

To ensure high scientific integrity, this protocol is designed as a self-validating system . Each step includes a built-in diagnostic check to confirm success before proceeding, preventing the compounding of errors.

Self-validating workflow for byproduct-free synthesis.

Phase 1: Acylium Ion Generation

• Preparation: Purge a flame-dried 500 mL 3-neck flask with anhydrous N₂. Add 2.2 equivalents of anhydrous AlCl₃ (must be a free-flowing powder, not clumped) and 100 mL of anhydrous DCM.

• Activation: Cool the suspension to 0°C using an ice-water bath. Add 1.05 equivalents of benzoyl chloride dropwise over 15 minutes.

  • Self-Validation Checkpoint: The suspension will transition to a homogeneous, deep yellow/orange solution. If the solution remains colorless or cloudy white, the AlCl₃ has hydrated and is inactive. Abort and source fresh catalyst.

Phase 2: Substrate Addition

• Addition: Dilute 1.0 equivalent of N,N-dimethylaniline in 20 mL of anhydrous DCM. Add this solution to the acylium complex dropwise via an addition funnel over 45 minutes.

  • Self-Validation Checkpoint: Monitor the internal temperature probe. The addition rate must be throttled so that the internal temperature never exceeds 5°C (ΔT < 2°C from baseline). Exceeding this threshold exponentially increases ortho-acylation.

Phase 3: Maturation and Quenching

• Maturation: Allow the reaction to stir at 0-5°C for 1 hour, then slowly warm to room temperature over 1 additional hour.

  • Self-Validation Checkpoint: Pull a 0.1 mL aliquot, quench in 1 mL of 1M HCl, extract with ethyl acetate, and run TLC (Hexanes:EtOAc 8:2). The N,N-dimethylaniline spot (visualized via UV) should be completely consumed.

• Quench: Pour the reaction mixture slowly into a vigorously stirred beaker containing 200 g of crushed ice and 50 mL of concentrated HCl.

  • Self-Validation Checkpoint: The acidic quench breaks the aluminum-amine complex. The initial emulsion must resolve into two distinct, clear phases (aqueous top, organic DCM bottom). If an emulsion persists, filter through a pad of Celite to remove insoluble aluminum hydroxides.

References

• Buy 4-(Dimethylamino)benzophenone | 530-44-9 - Smolecule. smolecule.com. 1

• Photodegradation of Malachite Green under Natural Sunlight Irradiation: Kinetic and Toxicity of the Transformation Products. researchgate.net. 4

• "Friedel-Crafts Reactions". In: Kirk-Othmer Encyclopedia of Chemical Technology. softbeam.net. 2

• Lanthanide Triflate-Catalyzed Arene Acylation. Relation to Classical Friedel–Crafts Acylation. acs.org. 3

• Solid Acid Catalysts for Acylation of Aromatics. iitm.ac.in.

Sources

• 1. Buy 4-(Dimethylamino)benzophenone | 530-44-9 [smolecule.com]
• 2. softbeam.net:8080 [softbeam.net:8080]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H and 13C NMR Chemical Shifts and Peak Assignments for 4-(Dimethylamino)phenylmethanone: A Comparative Guide

Executive Summary

4-(Dimethylamino)phenylmethanone, universally known as 4-(dimethylamino)benzophenone (4-DMABP), is a critical intermediate in the synthesis of photosensitive drugs, UV absorbers, and polymer photoinitiators[1]. As a classic "push-pull" chromophore, its molecular architecture features a strong electron-donating dimethylamino group (-NMe2) conjugated with an electron-withdrawing carbonyl group (-C=O) across an aromatic bridge[2].

This guide provides a comprehensive, peer-validated breakdown of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectral assignments for 4-DMABP[3]. Furthermore, it objectively compares 4-DMABP’s spectral performance against structural alternatives—unsubstituted benzophenone (BP) and 4,4'-bis(dimethylamino)benzophenone (Michler's ketone)—to demonstrate how donor-acceptor coupling dictates electron density and chemical shifts[4].

Mechanistic Overview: The Push-Pull Electronic System

As an Application Scientist, it is crucial to understand that in NMR spectroscopy, chemical shifts are highly sensitive to the local electron density surrounding a nucleus. In 4-DMABP, the nitrogen atom's lone pair delocalizes into the adjacent phenyl ring via the mesomeric effect (+M). This electron density is transferred through the conjugated pi-system into the pi* anti-bonding orbital of the carbonyl group, creating an intramolecular charge transfer (ICT) state[2].

Causality in NMR:

• Shielding: Protons and carbons situated ortho and para to the -NMe2 group experience increased electron density, increasing diamagnetic shielding and shifting their resonance upfield (lower ppm).

• Deshielding: The carbonyl group exerts an inductive (-I) and mesomeric (-M) withdrawing effect, deshielding the ortho protons of the unsubstituted phenyl ring, pushing them downfield (higher ppm).

Caption: Donor-acceptor electronic coupling pathway driving the NMR shielding effects in 4-DMABP.

Experimental Protocol for NMR Validation

To ensure a self-validating system, the following step-by-step methodology must be strictly adhered to when acquiring the NMR spectra for 4-DMABP.

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 15 mg of high-purity 4-DMABP (≥98%) into a clean glass vial.

• Solvent Selection: Dissolve the solid in 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is chosen because 4-DMABP is highly soluble in it, and it lacks exchangeable protons that could complicate the spectrum.

• Internal Standardization: Ensure the CDCl3 contains 0.03% v/v Tetramethylsilane (TMS). TMS serves as the universal zero-point reference (δ = 0.00 ppm).

• Homogenization: Vortex the mixture for 30 seconds until completely dissolved, then transfer to a standard 5 mm NMR tube using a glass Pasteur pipette.

• Data Acquisition: Insert the tube into a 400 MHz NMR spectrometer. Acquire the 1H spectrum at 400 MHz (16 scans, 10s relaxation delay) and the 13C spectrum at 100 MHz (1024 scans, 2s relaxation delay with proton decoupling).

• Validation Check: Before assigning peaks, verify the presence of the residual solvent peaks: CHCl3 singlet at δ 7.26 ppm (1H) and CDCl3 triplet at δ 77.16 ppm (13C).

Caption: Step-by-step experimental workflow for NMR sample preparation and spectral acquisition.

Spectral Data & Peak Assignments

The following tables summarize the quantitative NMR data for 4-DMABP, mapping each chemical shift to its specific structural environment and the underlying electronic causality[3].

Table 1: 1H NMR Peak Assignments (400 MHz, CDCl3)

Note: The substituted aromatic ring presents as an AA'BB' spin system due to magnetic inequivalence, appearing as two distinct doublets.

Chemical Shift (δ, ppm)	Multiplicity & J-Coupling	Integration	Assignment	Causality / Electronic Effect
3.05	Singlet (s)	6H	-N(CH3)2	Methyl protons attached to the electronegative nitrogen atom.
6.66	Doublet (d), J ≈ 9.0 Hz	2H	Ar-H (ortho to NMe2)	Strongly shielded by the +M electron-donating effect of the NMe2 group.
7.45	Triplet (t), J ≈ 7.5 Hz	2H	Ar'-H (meta to C=O)	Standard aromatic resonance of the unsubstituted phenyl ring.
7.51	Triplet (t), J ≈ 7.5 Hz	1H	Ar'-H (para to C=O)	Standard aromatic resonance, slightly deshielded by the carbonyl.
7.72	Doublet (d), J ≈ 7.5 Hz	2H	Ar'-H (ortho to C=O)	Deshielded by the -M electron-withdrawing effect of the carbonyl group.
7.80	Doublet (d), J ≈ 9.0 Hz	2H	Ar-H (ortho to C=O)	Deshielded by the carbonyl, but part of the donor-acceptor AA'BB' system.

Table 2: 13C NMR Peak Assignments (100 MHz, CDCl3)

Chemical Shift (δ, ppm)	Assignment	Causality / Electronic Effect
40.1	-N(CH3)2	Aliphatic carbons deshielded by direct attachment to nitrogen.
110.6	Ar-C (ortho to NMe2)	Highly shielded due to increased electron density from NMe2 (+M effect).
124.7	Ar-C (ipso to C=O, sub.)	Quaternary carbon, shielded by conjugation.
128.1	Ar'-C (meta to C=O)	Unsubstituted phenyl ring meta carbons.
129.6	Ar'-C (ortho to C=O)	Unsubstituted phenyl ring ortho carbons.
131.5	Ar'-C (para to C=O)	Unsubstituted phenyl ring para carbon.
132.6	Ar-C (ortho to C=O, sub.)	Deshielded by the adjacent carbonyl group.
139.2	Ar'-C (ipso to C=O)	Quaternary carbon of the unsubstituted phenyl ring.
153.4	Ar-C (ipso to NMe2)	Strongly deshielded due to the electronegativity of the attached nitrogen.
190.6	C=O (Carbonyl)	Shielded relative to standard benzophenones due to ICT from the NMe2 donor.

Comparative Analysis: Benchmarking Against Alternatives

To objectively evaluate the electronic properties of 4-DMABP, we must compare its NMR performance against two primary alternatives: Benzophenone (BP) (no donor groups) and 4,4'-Bis(dimethylamino)benzophenone (Michler's Ketone, MK) (two donor groups)[4].

The carbonyl carbon (C=O) serves as the ultimate "sensor" for electron density in these molecules. As electron density increases in the pi* orbital of the carbonyl, the carbon nucleus becomes more shielded, and its 13C NMR signal shifts upfield.

Table 3: Comparative Carbonyl 13C NMR Shifts

Compound	Structure	Carbonyl 13C Shift (ppm)	Electronic Context & Performance
Benzophenone	Ph-CO-Ph	~196.7	Baseline acceptor. Lacks electron donors, resulting in a highly deshielded carbonyl carbon.
4-DMABP	NMe2-Ph-CO-Ph	~190.6	Single donor (+M) injects electron density across the bridge, shielding the C=O carbon by ~6 ppm.
Michler's Ketone	NMe2-Ph-CO-Ph-NMe2	~187.5	Dual donors (+M) maximize electron density at the C=O carbon, causing maximum shielding (~9 ppm shift vs BP).

Conclusion of Comparison: 4-DMABP offers an intermediate push-pull dynamic. It provides sufficient intramolecular charge transfer to act as an effective photoinitiator and UV absorber, but maintains an asymmetrical electron distribution unlike Michler's Ketone. This asymmetry is highly desirable in drug development and dye synthesis where a distinct dipole moment is required for specific receptor binding or solvent interactions[2].

References[3] 4-(Dimethylamino)benzophenone(530-44-9) 1H NMR spectrum, ChemicalBook, https://www.chemicalbook.com/SpectrumEN_530-44-9_1HNMR.htm[1] 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737, PubChem, https://pubchem.ncbi.nlm.nih.gov/compound/10737[2] Effect of Donor–Acceptor Coupling on TICT Dynamics in the Excited States of Two Dimethylamine Substituted Chalcones, The Journal of Physical Chemistry A, https://pubs.acs.org/doi/10.1021/acs.jpca.5b08433[4] 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031, PubChem, https://pubchem.ncbi.nlm.nih.gov/compound/7031

Sources

• 1. 4-(Dimethylamino)benzophenone | C15H15NO | CID 10737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-(Dimethylamino)benzophenone(530-44-9) 1H NMR spectrum [chemicalbook.com]
• 4. 4,4'-Bis(dimethylamino)benzophenone | C17H20N2O | CID 7031 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC method validation for4-(Dimethylamino)phenylmethanone purity analysis

Title: Comparative Guide: HPLC Method Validation for 4-(Dimethylamino)phenylmethanone Purity Analysis

Executive Summary

The purity analysis of aromatic amines such as 4-(Dimethylamino)phenylmethanone presents a unique chromatographic challenge. Structurally similar degradation products—specifically desmethyl and bis-desmethyl impurities—often co-elute on traditional alkyl-bonded stationary phases. This guide objectively compares the performance of a standard C18 column against an orthogonal Phenyl-Hexyl column for the purity analysis of 4-(Dimethylamino)phenylmethanone. Grounded in the latest ICH Q2(R2) validation guidelines[1], this technical dossier provides step-by-step methodologies, mechanistic causality for phase selection, and comparative experimental data to guide your method development lifecycle.

Analytical Challenge & Mechanistic Rationale

The Analyte: 4-(Dimethylamino)phenylmethanone features a highly conjugated system combining an electron-withdrawing carbonyl group and a strongly electron-donating tertiary amine.

The Causality of Column Selection: Traditional C18 columns rely almost exclusively on hydrophobic (dispersive) interactions. When separating 4-(Dimethylamino)phenylmethanone from its primary degradation product, 4-(Methylamino)phenylmethanone (the desmethyl impurity), the difference in hydrophobicity is limited to a single methyl group, often resulting in critical pair resolution failures ( Rs​<1.5 ).

By contrast, Phenyl-Hexyl stationary phases offer alternative selectivity driven by π−π interactions[2]. The loss of a methyl group on the amine alters the electron-donating capacity of the nitrogen, which cascades into a significant shift in the π -electron density of the adjacent aromatic ring. The Phenyl-Hexyl phase acts as a π -electron acceptor/donor, detecting this subtle electronic variance and dramatically improving the separation factor ( α )[2]. Furthermore, utilizing Superficially Porous Particles (SPP) maximizes peak capacity and efficiency without the backpressure penalties of sub-2 µm fully porous particles[3].

Caption: Primary retention mechanisms for aromatic analytes on C18 vs Phenyl-Hexyl phases.

ICH Q2(R2) Validation Workflow

The recently updated ICH Q2(R2) guidelines emphasize a lifecycle and Quality-by-Design (QbD) approach, explicitly aligning with ICH Q14 (Analytical Procedure Development)[1]. A self-validating system must prove that the method is "fit for purpose" across the entire reportable range.

Caption: Logical workflow for ICH Q2(R2) compliant HPLC method validation.

Experimental Protocols: A Self-Validating System

To ensure rigorous comparison, both methods utilize an identical mobile phase system designed to suppress silanol interactions and fully protonate the basic dimethylamino group ( pKa​≈4.8 ). Maintaining the pH at ~2.0 ensures robust peak shapes.

Common System Parameters

• HPLC System: UHPLC equipped with a Quaternary Pump, Column Oven, and Diode Array Detector (DAD) set to 280 nm.

• Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in Ultrapure Water. (Causality: TFA acts as an ion-pairing agent, masking residual silanols and preventing peak tailing for basic amines).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Gradient Program: 10% B to 80% B over 15 minutes.

Method A: Standard RP-HPLC (C18)

• Column: Superficially Porous C18, 4.6 x 100 mm, 2.7 µm.

• Objective: Establish baseline performance using standard hydrophobic partitioning.

Method B: Orthogonal RP-HPLC (Phenyl-Hexyl)

• Column: Superficially Porous Phenyl-Hexyl, 4.6 x 100 mm, 2.7 µm.

• Objective: Exploit π−π interactions to achieve baseline resolution of structurally similar aromatic impurities.

Step-by-Step Validation Execution (ICH Q2(R2))

• System Suitability Testing (SST): Inject a standard solution (100 µg/mL) six times. Acceptance: RSD of peak area ≤2.0% , Tailing Factor ( Tf​ ) ≤1.5 , Theoretical Plates ( N ) ≥10,000 .

• Specificity (Forced Degradation): Expose the API to 0.1M HCl, 0.1M NaOH, 3% H2​O2​ , and UV light. Inject to verify that degradation peaks do not interfere with the main analyte peak[1].

• Linearity & Range: Prepare calibration standards from the reporting threshold (0.05%) up to 120% of the nominal assay concentration.

• Accuracy (Recovery): Spike known quantities of the desmethyl impurity into the API at 50%, 100%, and 150% of the specification limit. Calculate % recovery.

Comparative Validation Data

The quantitative results from the validation study are summarized below. The Phenyl-Hexyl column demonstrated clear superiority in resolving the critical pair, directly validating the mechanistic hypothesis.

Validation Parameter	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)	ICH Q2(R2) Acceptance Criteria
Specificity (Resolution, Rs​ )	1.3 (Co-elution with desmethyl impurity)	3.1 (Baseline resolution)	Rs​≥1.5 for critical pairs
Linearity ( R2 )	0.9991	0.9998	R2≥0.999
Reportable Range	0.1% to 120%	0.05% to 120%	Reporting level to 120%
Accuracy (% Recovery)	92.4% - 108.1%	98.5% - 101.2%	95.0% - 105.0%
Repeatability (% RSD, n=6)	1.8%	0.6%	≤2.0%
Limit of Quantitation (LOQ)	0.10 µg/mL	0.03 µg/mL	Signal-to-Noise ( S/N ) ≥10

Discussion & Recommendations

Data Synthesis & Causality: While the C18 column (Method A) met basic system suitability requirements for the main peak, it failed the specificity criteria required by ICH Q2(R2)[1]. The resolution ( Rs​=1.3 ) between 4-(Dimethylamino)phenylmethanone and its desmethyl impurity was insufficient for accurate quantitation. Because the C18 phase relies solely on dispersive forces, the minor hydrophobic difference of a single methyl group was inadequate for separation.

Method B (Phenyl-Hexyl) provided a highly robust, self-validating system. The introduction of the hexyl spacer allows the phenyl ring of the stationary phase to orient itself optimally for π−π stacking with the analyte[2]. Because the tertiary amine of the main analyte donates more electron density into the aromatic ring than the secondary amine of the impurity, their respective π -systems interact with the Phenyl-Hexyl phase at distinctly different affinities. This electronic differentiation resulted in a massive leap in resolution ( Rs​=3.1 ), tighter accuracy (98.5% - 101.2%), and a lower Limit of Quantitation (0.03 µg/mL).

Final Recommendation: For the purity analysis and lifecycle management of 4-(Dimethylamino)phenylmethanone and related highly conjugated aromatic amines, Method B (Phenyl-Hexyl) is definitively recommended. It not only ensures compliance with the stringent specificity and reportable range requirements of ICH Q2(R2) but also provides a wider operational design space (QbD) by eliminating critical co-elution risks.

References

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. European Medicines Agency. Available at:[Link]

• Getting the Most from Phenyl Stationary Phases for HPLC. LCGC International. Available at:[Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. A Comparison of Superficially Porous Particle-based Column Chemistries for Peptide Mapping [sigmaaldrich.com]

Mass spectrometry fragmentation pathways of 4-(Dimethylamino)phenylmethanone

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 4,4'-Bis(dimethylamino)benzophenone and its Analytical Alternatives

Introduction to 4,4'-Bis(dimethylamino)benzophenone (Michler's Ketone)

4,4'-Bis(dimethylamino)benzophenone, commonly known as Michler's ketone, is a critical intermediate in the synthesis of various triarylmethane dyes and pigments, such as Methyl Violet and Crystal Violet.[1][2] Its chemical structure, featuring two dimethylamino-substituted phenyl rings linked by a carbonyl group, makes it an effective photosensitizer used to initiate photoreactions in industrial applications.[2] Given its widespread use and potential carcinogenic properties, robust and accurate analytical methods are essential for its detection, characterization, and quantification in diverse matrices.[2]

This guide provides a comprehensive analysis of the mass spectrometry (MS) fragmentation pathways of Michler's ketone, offering insights into its behavior under different ionization conditions. Furthermore, it presents an objective comparison of mass spectrometry with alternative analytical techniques, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate method for their specific needs.

Mass Spectrometry Fragmentation Pathways

Mass spectrometry is a powerful tool for structural elucidation, providing detailed information based on the mass-to-charge ratio (m/z) of a molecule and its fragments. The fragmentation of Michler's ketone is highly dependent on the ionization technique employed, with Electrospray Ionization (ESI) and Electron Ionization (EI) being the most common methods.

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that typically generates protonated molecules, [M+H]⁺. For Michler's ketone (molar mass: 268.36 g·mol⁻¹), this corresponds to an ion at m/z 269.[2][3] Recent research has revealed that under ESI conditions, protonated Michler's ketone can exist as two distinct tautomeric forms (protomers): an O-protomer (protonation on the carbonyl oxygen) and an N-protomer (protonation on one of the dimethylamino groups).[3]

The relative abundance of these protomers, and consequently their collision-induced dissociation (CID) spectra, is heavily influenced by the composition of the liquid chromatography (LC) mobile phase.[3]

• In Acetonitrile: When generated from an acetonitrile solution, both O- and N-protomers are observed in nearly equal intensity.[3]

• In the Presence of Methanol or Ammonia: The introduction of protic solvents like methanol or ammonia vapors into the ion source facilitates the transformation of the N-protomer into the more stable O-protomer, which then becomes the dominant species.[3] This transformation is proposed to occur via a Grotthuss-type mechanism, where the solvent molecules form a bridge for proton transfer.[3]

The distinct fragmentation pathways of these protomers are key to structural confirmation:

• O-Protomer Fragmentation: The O-protomer is characterized by the neutral loss of a dimethylamino radical followed by the loss of a hydrogen radical, leading to a stable fragment.

• N-Protomer Fragmentation: The N-protomer pathway is dominated by the loss of a neutral dimethylaniline molecule.

Diagram 1: Proposed ESI-MS/MS fragmentation pathways of Michler's Ketone.

Electron Ionization (EI) Fragmentation

Electron ionization is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive and reproducible fragmentation.[4] This makes it highly useful for creating spectral libraries for compound identification. For aromatic ketones, fragmentation often involves cleavage of the bonds adjacent to the carbonyl group.[5] A key fragmentation pathway for Michler's ketone under EI involves the cleavage of the C-C bond between the carbonyl group and one of the phenyl rings, leading to the formation of a highly stable [ (CH₃)₂NC₆H₄CO ]⁺ ion. Further fragmentation can lead to the loss of carbon monoxide (CO).

Comparison of Analytical Methodologies

While mass spectrometry provides unparalleled structural detail, other analytical techniques offer advantages in different contexts, such as routine quantification or analysis of bulk material.

Parameter	Mass Spectrometry (LC-MS/MS)	High-Performance Liquid Chromatography (HPLC-UV)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by chromatography followed by mass-based detection and fragmentation for structural analysis.	Separation by chromatography followed by detection based on UV-Vis absorbance.[1]	Detection of nuclear spin transitions in a magnetic field, providing detailed structural information.[6]
Information	Provides molecular weight, elemental formula (HRMS), and detailed structural data via fragmentation.[7]	Primarily quantitative, providing concentration data based on UV absorbance. Limited structural information.	Provides definitive structural elucidation, including atom connectivity and stereochemistry.
Sensitivity	Very high (pg to fg range). Ideal for trace analysis.[8]	High (ng to µg range). Suitable for quality control.[9]	Low. Requires µg to mg quantities of pure sample.
Specificity	Very high. Can distinguish between isomers and compounds with the same nominal mass (with HRMS).	Moderate. Co-eluting impurities with similar UV spectra can interfere.	Very high. Provides an unambiguous structural fingerprint.
Sample Prep	Moderate. Requires sample cleanup to avoid ion suppression.	Simple to moderate. Filtration and dilution are often sufficient.[10]	Requires highly pure sample dissolved in deuterated solvent.
Cost	High initial investment and maintenance costs.	Moderate initial investment and lower operational costs.	Very high initial investment and specialized maintenance.
Best For	Metabolite identification, impurity profiling, trace-level quantification, and definitive structure confirmation.	Routine quality control, purity assessment, and quantification in formulated products.[11]	De novo structure elucidation of unknown compounds and purity confirmation of reference standards.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Michler's Ketone

This protocol is based on methodologies for analyzing aromatic ketones and is designed for sensitive detection and structural confirmation.[3][12]

1. Sample Preparation: a. Prepare a 1 mg/mL stock solution of Michler's ketone reference standard in acetonitrile. b. Create a series of working standards (e.g., 1 ng/mL to 1000 ng/mL) by diluting the stock solution with the initial mobile phase composition. c. For unknown samples, perform a suitable extraction (e.g., solid-phase extraction or liquid-liquid extraction) to isolate the analyte and remove matrix interferences. Dilute the final extract in the initial mobile phase. d. Filter all solutions through a 0.22 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions (ESI+):

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Scan Mode: Full Scan (m/z 100-400) and Targeted MS/MS.

• Precursor Ion: m/z 269.15.

• Collision Energy: Optimize for characteristic fragments (e.g., 15-30 eV).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Gas Flow: 800 L/hr.

• Desolvation Temperature: 400 °C.

  Diagram 2: Experimental workflow for LC-MS/MS analysis.

  Protocol 2: HPLC-UV Analysis of Michler's Ketone

This protocol is suitable for routine quantification and quality control purposes.[1]

1. Sample Preparation: a. Prepare a 100 µg/mL stock solution of Michler's ketone reference standard in acetonitrile. b. Create working standards (e.g., 1 µg/mL to 50 µg/mL) by diluting the stock solution with the mobile phase. c. Prepare unknown samples by dissolving a known weight in acetonitrile, sonicating to ensure dissolution, and diluting to fall within the calibration curve range. d. Filter all solutions through a 0.45 µm syringe filter.

2. HPLC-UV Conditions:

• Column: Primesep 200 mixed-mode or equivalent C18 column (e.g., 100 mm x 2.1 mm, 5 µm).[1]
• Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50 v/v) with 0.5% Formic Acid.[1]
• Flow Rate: 0.2 mL/min.[1]
• Column Temperature: 30 °C.
• Injection Volume: 10 µL.
• UV Detection: 371 nm.[1]

Conclusion

The analysis of 4,4'-Bis(dimethylamino)benzophenone (Michler's ketone) can be effectively achieved through several analytical techniques, each with distinct advantages. Mass spectrometry, particularly LC-MS/MS, offers unparalleled sensitivity and structural detail, revealing complex fragmentation pathways influenced by ionization conditions and solvent chemistry.[3] The ability to distinguish between protomers based on their CID spectra provides a high degree of confidence in identification.[3] While techniques like HPLC-UV are better suited for routine, high-throughput quantitative analysis due to their robustness and lower cost, they lack the structural elucidation power of MS.[1] NMR remains the gold standard for definitive structural confirmation of pure substances. The choice of analytical method should therefore be guided by the specific research question, whether it is trace-level detection, routine quality control, or novel compound identification.

References

• ¹H NMR spectrum of... | Download Scientific Diagram . ResearchGate. Available at: [Link]

• Dependence of Collision-Induced Mass Spectra of Protonated Michler's Ketone on the Nature of LC-MS Mobile Phase . ACS Publications. Available at: [Link]

• HPLC-MS Method for Analysis of Michler's ketone on Primesep 200 Column . SIELC Technologies. Available at: [Link]

• Methanone, [4-(dimethylamino)phenyl]phenyl- . SIELC Technologies. Available at: [Link]

• Supporting Information . The Royal Society of Chemistry. Available at: [Link]

• Michler's ketone . Wikipedia. Available at: [Link]

• Liquid Chromatography-Electrospray Tandem Mass Spectrometry Investigations of Fragmentation Pathways of Biliary 4,4′-Methylenedianiline Conjugates Produced in Rats . PMC. Available at: [Link]

• Proposed EI‐MS fragmentation pathways of 4 . ResearchGate. Available at: [Link]

• 4 Dimethylamino benzophenone . mzCloud. Available at: [Link]

• Peptide dimethylation: fragmentation control via distancing the dimethylamino group . National Library of Medicine. Available at: [Link]

• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation . Semantic Scholar. Available at: [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS . eGyanKosh. Available at: [Link]

• Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review . Journal of Pharmaceutical Research International. Available at: [Link]

• Electronic Supplemental Information (ESI) Eco-friendly Suzuki-Miyaura coupling of Arylboronic acids to Aromatic Ketones Catalyzed by Oxime-Palladacycle in Biosolvent 2-MeTHF . The Royal Society of Chemistry. Available at: [Link]

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization . ResearchGate. Available at: [Link]

• Understanding MS/MS fragmentation pathways of small molecular weight molecules . University of Greenwich. Available at: [Link]

• 3-Pyridinemethanamine, N-[[4-(dimethylamino)phenyl]methylidene]- - Optional[13C NMR] - Chemical Shifts . SpectraBase. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns . Chemistry LibreTexts. Available at: [Link]

• Summary of the proposed fragmentation pathways for compounds 3a and 4a... . ResearchGate. Available at: [Link]

• Mass Spectrometry . In Organic Chemistry. Available at: [Link]

• Mass Spectrometry: Fragmentation . Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders . MDPI. Available at: [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products . RSC Publishing. Available at: [Link]

• Advanced HPLC Method with Diode Array Detection Using a Phenyl-Bonded Column for Simultaneous Quantitation of Three Sunscreen Filters in a Moisturizing Sunscreen Cream for Acne-Prone Skin . MDPI. Available at: [Link]

• Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry . MDPI. Available at: [Link]

• Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine Impurities (NDMA, NDEA and NDIPA) in Losartan . Journal of Pharmaceutical Research. Available at: [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market . Hovione. Available at: [Link]

• Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones . West Virginia University. Available at: [Link]

• Development and Application of Analytical Methods for Fentanyl Analogs in Traditional and Alternative Matrices . Sam Houston State University. Available at: [Link]

• Recommended methods for the identification and analysis of synthetic cathinones in seized materials . UNODC. Available at: [Link]

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• 12. Methanone, [4-(dimethylamino)phenyl]phenyl- | SIELC Technologies [sielc.com]

Comparative photostability of 4-(Dimethylamino)phenylmethanone against other benzophenones

An in-depth technical analysis of the photostability of 4-(Dimethylamino)phenylmethanone (DMABP) requires moving beyond basic structural observations to understand the ultrafast excited-state dynamics that govern its reactivity. This guide provides a comprehensive comparison between DMABP, unsubstituted benzophenone (BP), and Michler’s Ketone (MK), designed for researchers and application scientists developing photoinitiators, UV-curable resins, or photostable fluorophores.

Mechanistic Grounding: The Causality of Photostability

The extreme photoreactivity of unsubstituted benzophenone is a textbook example of Type II photoinitiation. Upon UV irradiation, BP undergoes nearly 100% efficient intersystem crossing (ISC) from its excited singlet state ( S1​ ) to a highly reactive n−π∗ triplet state ( T1​ ). This n−π∗ state acts as a powerful diradical, readily abstracting hydrogen atoms from surrounding solvents or polymer matrices to form ketyl radicals [1].

In stark contrast, the addition of the strongly electron-donating dimethylamino group in 4-(Dimethylamino)phenylmethanone fundamentally alters the molecule's photophysics. Upon photoexcitation, DMABP exhibits a pronounced Intramolecular Charge Transfer (ICT). The nitrogen lone pair conjugates with the carbonyl group through the phenyl ring. Ultrafast transient absorption spectroscopy reveals that in polar environments, the Franck-Condon state rapidly relaxes into a Twisted Intramolecular Charge Transfer (TICT) state. During this relaxation, the dimethylamino-phenyl moiety rotates to an orthogonal (~90°) geometry relative to the carbonyl plane [1].

Why does this create photostability? This ICT/TICT stabilization effectively lowers the energy of the charge-transfer singlet state below that of the reactive n−π∗ state. Consequently, the lowest triplet state in DMABP assumes a π−π∗ or Charge Transfer (CT) character rather than n−π∗ . Because π−π∗ and CT triplets have highly localized electron density that shields the carbonyl oxygen, they are notoriously poor at hydrogen abstraction. Therefore, DMABP demonstrates vastly superior photostability and resistance to unwanted photochemical degradation compared to BP. When degradation does occur under extreme photocatalytic conditions (e.g., TiO2/UV systems), it proceeds primarily via N-demethylation and cleavage of the central carbon, rather than direct carbonyl reduction [2, 3].

Caption: Jablonski diagram illustrating the TICT stabilization pathway of DMABP vs Benzophenone.

Comparative Quantitative Data

The structural differences manifest directly in the measurable photophysical properties of these benzophenones. The table below summarizes the critical parameters dictating their stability and utility.

Property	Benzophenone (BP)	4-(Dimethylamino)phenylmethanone (DMABP)	Michler's Ketone (MK)
Absorption Max ( λmax​ )	~254 nm, 340 nm	~355 nm (Red-shifted due to ICT)	~365 nm
Lowest Triplet State Character	n−π∗	π−π∗ / CT (Solvent dependent)	π−π∗ / CT
Triplet Quantum Yield ( ΦT​ )	~1.0 (Highly efficient)	~0.1 - 0.3 (Low, competitive TICT decay)	< 0.1
Primary Photoreactivity	H-abstraction (Ketyl radical formation)	Electron Transfer / N-demethylation	Electron Transfer
Relative Photostability	Low (Rapidly consumed in H-donors)	High (Stable in polar H-donating solvents)	High

Experimental Protocols for Validation

To objectively validate the photostability of DMABP against BP, the experimental design must be a self-validating system . This means incorporating internal controls (actinometry for absolute photon flux) and orthogonal detection methods (UV-Vis for kinetics, HPLC-MS for mechanistic pathway confirmation).

Protocol 1: Absolute Photodegradation Quantum Yield Assay

Causality: Simply irradiating a sample and measuring decay provides relative stability, which fluctuates with lamp intensity. By using potassium ferrioxalate actinometry, we quantify the exact number of photons entering the system, allowing the calculation of an absolute degradation quantum yield ( Φd​ ).

• Actinometry Calibration: Prepare a 0.006 M potassium ferrioxalate solution in 0.05 M H₂SO₄. Irradiate at 365 nm for exactly 60 seconds. Develop with 1,10-phenanthroline and measure absorbance at 510 nm to calculate the absolute photon flux ( I0​ ).

• Sample Preparation: Prepare equimolar solutions (e.g., 1×10−4 M) of BP and DMABP in a polar, hydrogen-donating solvent (e.g., isopropanol).

• Internal Controls: Keep an identical set of solutions in the dark at the same temperature to rule out thermal degradation.

• Irradiation & Kinetic Monitoring: Irradiate the samples using a monochromatic 365 nm LED. At predetermined intervals (e.g., every 5 minutes), record the UV-Vis spectrum.

• Validation Check: Look for isosbestic points in the UV-Vis spectra. The presence of strict isosbestic points confirms a clean A→B conversion without secondary side reactions.

• HPLC-MS Analysis: Run the final irradiated DMABP sample through LC-MS to confirm the presence of N-demethylated adducts, validating the degradation mechanism [2].

Protocol 2: Nanosecond Laser Flash Photolysis (LFP)

Causality: To prove that the macroscopic photostability is caused by triplet state dynamics, we must directly observe the transient triplet species.

• Degassing: Purge the DMABP and BP solutions with high-purity Argon for 30 minutes. Reasoning: Ambient oxygen is a potent triplet quencher; failing to remove it will artificially shorten the triplet lifetime, masking the true molecular kinetics.

• Excitation: Excite the sample using a Nd:YAG laser (third harmonic, 355 nm, ~5 ns pulse width).

• Transient Probing: Monitor the transient absorption using a pulsed Xenon arc lamp and a monochromator coupled to a photomultiplier tube.

• Decay Analysis: Fit the decay traces at the triplet absorption maximum to a first-order exponential to extract the triplet lifetime ( τT​ ). DMABP will exhibit a significantly altered τT​ and lower transient yield compared to the strong n−π∗ signal of BP.

Caption: Self-validating experimental workflow for comparative photostability and kinetic analysis.

References

• Femtoscience: Exploring the Ultrafast Dynamics of Molecular Processes. Bhabha Atomic Research Centre (BARC) Newsletter. Provides foundational ultrafast transient absorption data on the TICT state of DMABP. URL:[Link]

• Photocatalytic degradation of Michler's Ethyl Ketone in titanium dioxide dispersions under UV irradiation. ResearchGate. Details the N-demethylation and cleavage degradation pathways of dimethylamino-substituted benzophenones. URL:[Link]

• EPR study of photochemical transformations of triarylmethane dyes. Chemosphere (2021). Validates the formation of 4-dimethylaminobenzophenone as a stable intermediate and its subsequent radical interactions. URL:[Link]

Safety & Regulatory Compliance

Environmental Health &amp; Safety (EHS) Guide: Disposal and Handling of 4-(Dimethylamino)phenylmethanone

Here is a comprehensive, professional guide for the safe handling, logistical management, and proper disposal of methanone (CAS: 934279-26-2) in a formal laboratory or drug development setting.

As drug development pipelines increasingly utilize complex halogenated and aminated aromatic intermediates, standardizing waste management protocols becomes critical for both environmental compliance and laboratory safety. methanone is a structurally complex organic compound featuring a benzophenone core, a tertiary amine (dimethylamino group), and a heavy halogen (iodine) substituent.

This guide provides authoritative, step-by-step methodologies for the containment, segregation, and disposal of this compound, grounded in the principles of the Resource Conservation and Recovery Act (RCRA) [1] and standard EHS protocols.

Chemical Profiling & Waste Categorization

To design a self-validating disposal protocol, we must first understand the causality behind the compound's hazards. The presence of the iodine atom dictates that this compound cannot be disposed of in standard organic waste streams. Halogenated organic compounds require specialized high-temperature incineration to prevent the formation of hazardous combustion byproducts (such as halogenated dioxins or furans) [2].

Furthermore, the dimethylamino group introduces mild basicity and potential environmental toxicity, particularly to aquatic life, mandating strict secondary containment to prevent leaching into municipal water systems.

Quantitative Data & Waste Classification

Property / Parameter	Value / Classification	EHS Implication
Chemical Formula	C19H17NO2 (Isomeric base) / C15H14INO	Determines combustion stoichiometry.
Molecular Weight	~351.2 g/mol	High mass dictates solid waste density.
Waste Stream Category	Halogenated Organic Waste	Must NOT be mixed with non-halogenated solvents.
EPA RCRA Status	Characteristic Hazardous Waste	Requires licensed commercial incineration.
Primary Hazard	Environmental hazard, Irritant	Mandates strict aquatic toxicity prevention.

Experimental Workflow: Step-by-Step Disposal Methodology

The following methodology outlines the operational plan for disposing of methanone, whether as a pure solid or as a solute in reaction mother liquors.

Protocol A: Disposal of Solid Waste (Powder/Crystals)

• PPE Verification: Operators must don standard professional PPE: nitrile gloves (double-gloving recommended for prolonged handling), a flame-resistant lab coat, and ANSI-approved safety goggles. All handling must occur within a certified chemical fume hood.

• Primary Containment: Transfer the solid waste into a compatible, chemically inert container. High-Density Polyethylene (HDPE) or amber borosilicate glass jars are required. Do not use thin-walled plastics that may degrade over time.

• Sealing and Segregation: Seal the container with a PTFE-lined cap. Place the primary container into a designated solid hazardous waste bin specifically labeled for "Halogenated Solid Organics."

• Labeling: Affix a standardized EHS hazardous waste tag. The tag must explicitly state the full chemical name (no abbreviations), the mass of the waste, and the hazard class ("Halogenated", "Irritant").

Protocol B: Disposal of Liquid Waste (Solutions/Mother Liquors)

• Solvent Compatibility Check: Ensure the solvent containing the compound (e.g., Dichloromethane, Methanol, or Ethyl Acetate) is compatible with the intended waste carboy.

• Routing to Halogenated Waste: Because the solute contains iodine, the entire solution must be routed to the Halogenated Solvent Waste carboy, regardless of whether the carrier solvent itself is halogenated (e.g., a solution of this compound in pure ethanol becomes halogenated waste) [3].

• Transfer Operations: Use a dedicated, grounded funnel to transfer the solution into the EHS-approved halogenated waste carboy. Ensure the carboy is equipped with a functional vapor-control filter (e.g., an activated carbon exhaust filter) to prevent VOC emissions into the lab.

• Secondary Containment: The receiving carboy must sit within a secondary containment tray capable of holding 110% of the carboy's volume.

Logistical Routing and EHS Transfer Pathway

To ensure trustworthiness and compliance, the operational plan must follow a strict decision-tree routing system. Below is the logical workflow for processing this specific chemical waste.

Caption: Waste routing decision tree for methanone.

Spill Response and Decontamination

In the event of an accidental release outside of primary containment, the following self-validating spill protocol must be executed:

• Isolate the Area: Immediately restrict access to the spill zone. If the spill involves a highly volatile carrier solvent, ensure local exhaust ventilation is maximized.

• Solid Spill Cleanup: Do not dry sweep, as this generates respirable dust. Gently cover the powder with a damp absorbent pad or lightly mist with a compatible, non-reactive solvent (like water or ethanol, depending on solubility) to suppress dust. Carefully scoop the material using a non-sparking tool into an EHS-approved hazardous waste container [3].

• Liquid Spill Cleanup: Surround the spill with inert chemical absorbents (e.g., vermiculite or universal spill pads). Do not use combustible materials like sawdust. Once the liquid is absorbed, collect the saturated pads and transfer them to a solid halogenated waste container.

• Surface Decontamination: Wash the affected surface with a detergent solution, followed by a wipe-down with a solvent known to dissolve the compound (e.g., a small amount of isopropanol), disposing of all wipes as halogenated waste.

References

• Title: Resource Conservation and Recovery Act (RCRA) Regulations Source: United States Environmental Protection Agency (EPA) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) Committee on Prudent Practices in the Laboratory; National Academies Press URL: [Link]

• Title: ACS Chemical Safety Guidelines Source: American Chemical Society (ACS) URL: [Link]